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Compound of Interest

Compound Name: L-Tyrosine-d2-2

Cat. No.: B1600381 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of L-
Tyrosine-d2-2, a stable isotope-labeled amino acid.

L-Tyrosine-d2-2 is a non-radioactive, stable isotope-labeled version of the amino acid L-

Tyrosine.[1][2][3] As such, it does not require special precautions related to radioactivity, and its

disposal should follow the same protocols as for the unlabeled chemical.[1] However, it is

crucial to adhere to institutional and regulatory guidelines for chemical waste to ensure safety

and compliance.

Hazard Identification and Personal Protective Equipment
(PPE)
While some safety data sheets (SDS) classify L-Tyrosine as not hazardous, others indicate that

it can cause skin, eye, and respiratory irritation.[4][5] Therefore, it is prudent to handle it as a

potentially hazardous substance. When managing L-Tyrosine-d2-2 waste, appropriate

Personal Protective Equipment (PPE) is essential to minimize exposure.[1]
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PPE Category Specific Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles.[1]

Protects against airborne

particles and potential

splashes.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[1]
Prevents direct skin contact.[1]

Body Protection Laboratory coat.[1]
Protects skin and clothing from

spills and contamination.[1]

Respiratory Protection
A NIOSH- or CEN-certified

respirator.

Recommended if ventilation is

inadequate or if dust is

generated during handling.[1]

Step-by-Step Disposal Protocol
The proper disposal of L-Tyrosine-d2-2 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.[1] The following protocol

outlines the necessary steps for waste categorization, collection, and final disposal.

Experimental Protocol: Waste Segregation and
Collection
Objective: To safely collect and segregate solid and liquid waste containing L-Tyrosine-d2-2
for final disposal.

Materials:

Clearly labeled, sealable waste containers for solid and liquid chemical waste.

Personal Protective Equipment (PPE) as specified above.

Spill control materials (e.g., absorbent pads, granulated clay).[2]

Procedure:

Waste Categorization:
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Solid Waste: Includes unused L-Tyrosine-d2-2 powder, contaminated gloves, weigh

boats, and paper towels.[1]

Liquid Waste: Includes any solutions containing dissolved L-Tyrosine-d2-2.[1]

Solid Waste Collection:

Collect all solid waste in a dedicated, sealable container.[1]

The container must be clearly labeled with the chemical name ("L-Tyrosine-d2-2 Waste")

and any appropriate hazard warnings.[1]

Ensure the container is kept closed except when adding waste.[6][7]

Liquid Waste Collection:

Collect all solutions containing L-Tyrosine-d2-2 in a separate, dedicated, and sealed

waste container.[1]

Clearly label the container with the chemical name, concentration, and any other

components of the solution.[1]

Do not mix this waste with other solvent streams unless compatibility has been verified to

avoid potentially violent reactions.[1][7]

Spill Management:

In case of a spill, absorb the material with a suitable substance like granulated clay.[2]

Collect the absorbed material into a sealed, properly labeled container for disposal.[2]

Clean the affected area thoroughly.

Final Disposal:

All chemical waste must be disposed of through the institution's official hazardous waste

management program.[1]
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Strictly follow all local, state, and federal regulations for chemical waste disposal.[1][2][4]

Do not dispose of L-Tyrosine-d2-2 down the drain or in regular trash.[6][8]

Quantitative Data Presentation
The following table summarizes key quantitative data for L-Tyrosine, which is relevant for the

disposal of L-Tyrosine-d2-2.

Property Value Notes

n-octanol/water partition

coefficient (Log Pow)
-2.26 at 25 °C

Indicates that bioaccumulation

is not expected.[9] The

substance is likely to be mobile

in the environment due to its

water solubility.[4]

pH 5.5 – 7
For a solution of the

substance.[9]

Flash Point 176°C (348.8°F)

The product is considered

combustible at high

temperatures.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of L-Tyrosine-d2-
2.
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Caption: Workflow for the proper disposal of L-Tyrosine-d2-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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